2-[(4-Chlorophenyl)methylene]-7-(4-methoxyphenoxy)-3-phenyl-1-indanone

• IUPAC Name: (2E)-2-[(4-chlorophenyl)methylidene]-7-(4-methoxyphenoxy)-3-phenyl-3H-inden-1-one
• InChI: InChI=1S/C29H21ClO3/c1-32-22-14-16-23(17-15-22)33-26-9-5-8-24-27(20-6-3-2-4-7-20)25(29(31)28(24)26)18-19-10-12-21(30)13-11-19/h2-18,27H,1H3/b25-18+
• InChI Key: NKNVKKVGVKNOII-XIEYBQDHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=CC=CC3=C2C(=O)C(=CC4=CC=C(C=C4)Cl)C3C5=CC=CC=C5
• Isomeric SMILES: COC1=CC=C(C=C1)OC2=CC=CC3=C2C(=O)/C(=C/C4=CC=C(C=C4)Cl)/C3C5=CC=CC=C5
• Molecular Formula: C29H21ClO3
• Molecular Weight: 452.9 g/mol

Description

2-[(4-Chlorophenyl)methylene]-7-(4-methoxyphenoxy)-3-phenyl-1-indanone, commonly known as 2C-M-7, is a synthetic compound belonging to the phenethylamine class of compounds. It is structurally related to the compounds mescaline and MDMA, both of which are psychoactive substances. 2C-M-7 has been studied extensively in scientific research, primarily in the fields of neuroscience and pharmacology. It has been used to study the effects of psychotropic drugs on the brain, as well as the mechanism of action of psychoactive drugs.

Scientific Research Applications

Photochemical Transformations

One study discusses the photochemistry of 2-alkoxymethyl-5-methylphenacyl chloride and benzoate, highlighting the formation of 3-alkoxy-6-methylindan-1-ones through irradiation in dry, nonnucleophilic solvents. This research emphasizes the selectivity of photoreactions, potentially useful in synthetic organic chemistry, suggesting a pathway that might be applicable to similar compounds for synthesizing indanone derivatives through photochemical means (Plíštil et al., 2006).

Copolymerization and Polymer Chemistry

Another study focuses on the synthesis and copolymerization of novel trisubstituted ethylenes, including phenoxy ring-substituted butyl 2-cyano-3-phenyl-2-propenoates. This research details the preparation of monomers through Knoevenagel condensation and their copolymerization with styrene, shedding light on the potential for creating novel polymeric materials from complex organic compounds, which may include derivatives similar to the specified indanone (Kharas et al., 2016).

Molecular Docking and Quantum Chemical Calculations

Research on molecular docking and quantum chemical calculations of a related compound, 4-methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) PHENYL)-4, 5-dihydro-1H-pyrazol-1-yl]- 1, 3-thiazol-4-yl}phenol, provides insights into the molecular structure, spectroscopic data, and potential biological effects. This study, which includes density functional theory (DFT) calculations and molecular docking results, could offer a foundation for understanding the interactions and applications of complex organic molecules in biological systems (Viji et al., 2020).